![molecular formula C19H15FN4O4 B2373256 3-(2,3-Dimethoxyphenyl)-5-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole CAS No. 1251680-09-7](/img/structure/B2373256.png)
3-(2,3-Dimethoxyphenyl)-5-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,3-Dimethoxyphenyl)-5-{[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C19H15FN4O4 and its molecular weight is 382.351. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anti-Proliferative Activities
1,3,4-Oxadiazole derivatives have been studied for their antimicrobial and anti-proliferative activities. A study by Al-Wahaibi et al. (2021) evaluated the inhibitory activity of similar compounds against pathogenic bacteria and fungi, demonstrating broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Furthermore, their anti-proliferative activity was assessed against various cancer cell lines, indicating significant potential in cancer research (Al-Wahaibi et al., 2021).
Antifungal and Bioassay Evaluation
Research by Koçyiğit-Kaymakçıoğlu et al. (2012) on oxadiazole derivatives revealed notable antifungal properties against clinical Candida pathogens and plant pathogenic fungi. Additionally, these compounds exhibited anti-inflammatory, cytotoxic, and antioxidant activities in mammalian cells, underscoring their potential for diverse biomedical applications (Koçyiğit-Kaymakçıoğlu et al., 2012).
Luminescent Properties for OLED Applications
The study of delayed luminescence in oxadiazole derivatives by Cooper et al. (2022) highlights their use in organic light-emitting diodes (OLEDs). These compounds exhibited blue-shifted fluorescence and high external quantum efficiency, making them promising for OLED technology (Cooper et al., 2022).
Antioxidant Properties
A study by Kerimov et al. (2012) on oxadiazoles with a benzimidazole moiety showed significant antioxidant properties. These compounds effectively inhibited lipid peroxidation, demonstrating potential in oxidative stress-related therapeutic applications (Kerimov et al., 2012).
Polymeric Applications
Research on poly(1,3,4-oxadiazole-imide)s containing dimethylsilane groups by Hamciuc et al. (2005) explored their use in creating materials with high thermal stability and fluorescence properties. These polymers are useful in various industrial applications due to their solubility in organic solvents and thermal properties (Hamciuc et al., 2005).
Properties
IUPAC Name |
2-[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-5-(4-fluorophenyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O4/c1-25-14-5-3-4-13(17(14)26-2)18-21-15(28-24-18)10-16-22-23-19(27-16)11-6-8-12(20)9-7-11/h3-9H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFGDGBAZWHOVEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2=NOC(=N2)CC3=NN=C(O3)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.